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Cat. No.: B10794380

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for conducting experiments

with Psb-KD107, a potent and selective agonist for the G protein-coupled receptor 18

(GPR18). This guide is intended to facilitate the study of Psb-KD107's mechanism of action

and its effects on various signaling pathways.

Introduction
Psb-KD107 is a first-in-class, non-lipid-like agonist of the orphan G protein-coupled receptor

GPR18.[1] It has demonstrated significant potency and efficacy in a variety of functional

assays, making it a valuable tool for investigating the physiological and pathological roles of

GPR18. This guide outlines key in vitro experiments to characterize the pharmacological

properties of Psb-KD107, including its effects on vascular tone and downstream cellular

signaling pathways.

Data Presentation
The following tables summarize the quantitative data for Psb-KD107 in key functional assays.
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Table 1: Potency and Efficacy of Psb-KD107 in Functional Assays

Assay Type
Species/Cell
Line

Parameter Value Reference

β-Arrestin

Recruitment

Human (CHO

cells)
EC50 0.562 µM [2][3][4]

β-Arrestin

Recruitment
Mouse EC50 1.78 µM [2]

Vasorelaxation

(Aortic Rings)
Rat pIC50 5.22

Table 2: Effect of GPR18 Antagonist (PSB-CB-92) on Psb-KD107-induced Vasorelaxation

Condition Parameter Value Reference

Psb-KD107 alone pIC50 5.22 ± 0.020

Psb-KD107 + 10 µM

PSB-CB-92
pIC50 4.884 ± 0.020

Psb-KD107 + 20 µM

PSB-CB-92
pIC50 4.735 ± 0.023

Signaling Pathways and Experimental Workflows
The following diagrams illustrate the key signaling pathways activated by Psb-KD107 and the

general workflows for the described experimental protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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